Cas no 1237528-49-2 (tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride)

• Product Name: tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride
• CAS No: 1237528-49-2
• MF: C₈H₁₉ClN₂O₃
• MW: 226.701061487198
• CID: 5557316
• PubChem ID: 86775275
• Update Time: 2025-10-31

tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride

• Inchi： 1S/C8H18N2O3.ClH/c1-8(2,3)13-7(11)10-12-6-4-5-9;/h4-6,9H2,1-3H3,(H,10,11);1H
• InChI Key： GWAXSEGBSLRTOM-UHFFFAOYSA-N
• SMILES： C(=O)(OC(C)(C)C)NOCCCN.Cl

Additional information on tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride

Introduction to Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride (CAS No: 1237528-49-2)

Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1237528-49-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry. The structural features of Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride, particularly the presence of a tert-butyl group and an aminopropoxy moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially facilitating its absorption in biological systems. On the other hand, the aminopropoxy moiety introduces a polar, hydrophilic region, which can influence the compound's solubility in water and its interaction with biological targets. This balance between lipophilicity and hydrophilicity makes Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride a promising candidate for various pharmacological applications.

In recent years, there has been a growing interest in carbamate derivatives due to their potential as intermediates in drug synthesis and their inherent biological activity. Carbamates are known to exhibit a wide range of pharmacological effects, including neuroprotective, anti-inflammatory, and antimicrobial properties. The specific structure of Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride suggests that it may interact with multiple biological targets, making it a valuable compound for further investigation.

One of the most exciting areas of research involving Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy in models of neurodegenerative diseases, where its ability to cross the blood-brain barrier and interact with central nervous system receptors could be particularly beneficial. Preliminary studies have shown that derivatives of carbamates can modulate neurotransmitter activity, which could lead to new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, the aminopropoxy group in Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride has been investigated for its potential role in drug delivery systems. The group's ability to form hydrogen bonds and its interaction with biological molecules make it an excellent candidate for designing prodrugs or targeted delivery systems. These systems can enhance the bioavailability of active pharmaceutical ingredients (APIs) and improve therapeutic outcomes by ensuring that the drug reaches its target site in higher concentrations.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development due to its improved handling characteristics and compatibility with various excipients used in drug formulations.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These insights have been crucial in guiding experimental designs and optimizing synthetic routes to improve the efficacy and selectivity of derivatives.

The synthesis of Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the reaction of tert-butyl carbamate with 3-amino-1-propanol, followed by hydrochlorination to obtain the final product. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve efficiency and reduce waste.

Quality control and analytical methods are essential for ensuring the purity and consistency of Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the chemical structure and identify any impurities. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets pharmaceutical standards.

The potential applications of Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where carbamate derivatives have shown promise as herbicides and insecticides. The structural versatility of this compound allows for modifications that can tailor its biological activity to specific needs, making it a versatile tool for scientists working in multiple industries.

In conclusion, Tert-Butyl N-(3-Aminopropoxy)carbamate Hydrochloride (CAS No: 1237528-49-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents, particularly in areas such as neurodegenerative diseases and drug delivery systems. Ongoing research continues to uncover new applications and optimize synthetic methodologies, ensuring that this compound remains at the forefront of scientific innovation.